Cas no 16588-35-5 (Benzaldehyde, 3-nitro-4-(phenylamino)-)

Benzaldehyde, 3-nitro-4-(phenylamino)- structure
16588-35-5 structure
Product Name:Benzaldehyde, 3-nitro-4-(phenylamino)-
CAS No:16588-35-5
MF:C13H10N2O3
MW:242.2301030159
CID:1350069
Update Time:2024-08-17

Benzaldehyde, 3-nitro-4-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3-nitro-4-(phenylamino)-
    • Inchi: 1S/C13H10N2O3/c16-9-10-6-7-12(13(8-10)15(17)18)14-11-4-2-1-3-5-11/h1-9,14H
    • InChI Key: UZZKQPPQLDEJDP-UHFFFAOYSA-N
    • SMILES: C(=O)C1=CC=C(NC2=CC=CC=C2)C([N+]([O-])=O)=C1

Computed Properties

  • Exact Mass: 285.07503

Experimental Properties

  • Density: 1.353±0.06 g/cm3(Predicted)
  • Boiling Point: 402.8±40.0 °C(Predicted)
  • PSA: 93.83
  • pka: -6.13±0.40(Predicted)
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